Cas no 1257550-73-4 (N-(3-phenyl-1,2,4-oxadiazol-5-yl)methyl-4-(1H-pyrrol-1-yl)butanamide)

• Product Name: N-(3-phenyl-1,2,4-oxadiazol-5-yl)methyl-4-(1H-pyrrol-1-yl)butanamide
• CAS No: 1257550-73-4
• MF: C₁₇H₁₈N₄O₂
• MW: 310.350423336029
• CID: 6177983
• PubChem ID: 49678212
• Update Time: 2025-05-27

N-(3-phenyl-1,2,4-oxadiazol-5-yl)methyl-4-(1H-pyrrol-1-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• N-(3-phenyl-1,2,4-oxadiazol-5-yl)methyl-4-(1H-pyrrol-1-yl)butanamide
• AKOS024529002
• F6015-0010
• N-((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)-4-(1H-pyrrol-1-yl)butanamide
• 1257550-73-4
• N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-4-(1H-pyrrol-1-yl)butanamide
• N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-4-pyrrol-1-ylbutanamide
• VU0529439-1

• Inchi： 1S/C17H18N4O2/c22-15(9-6-12-21-10-4-5-11-21)18-13-16-19-17(20-23-16)14-7-2-1-3-8-14/h1-5,7-8,10-11H,6,9,12-13H2,(H,18,22)
• InChI Key： VPNCCXDPJABBMY-UHFFFAOYSA-N
• SMILES： O=C(CCCN1C=CC=C1)NCC1=NC(C2C=CC=CC=2)=NO1

Computed Properties

• Exact Mass: 310.14297583g/mol
• Monoisotopic Mass: 310.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 73Ų

Additional information on N-(3-phenyl-1,2,4-oxadiazol-5-yl)methyl-4-(1H-pyrrol-1-yl)butanamide

Comprehensive Analysis of N-(3-phenyl-1,2,4-oxadiazol-5-yl)methyl-4-(1H-pyrrol-1-yl)butanamide (CAS No. 1257550-73-4)

The compound N-(3-phenyl-1,2,4-oxadiazol-5-yl)methyl-4-(1H-pyrrol-1-yl)butanamide (CAS No. 1257550-73-4) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its complex name reflects its intricate architecture, combining a 1,2,4-oxadiazole core with a pyrrole moiety, both of which are known for their bioactivity. Researchers are particularly interested in this compound due to its potential applications in targeting specific biological pathways, making it a subject of ongoing studies in academic and industrial laboratories.

One of the most searched questions about this compound revolves around its synthetic methodology and mechanism of action. The 1,2,4-oxadiazole ring is a privileged scaffold in drug design, often associated with antimicrobial, anti-inflammatory, and anticancer properties. Meanwhile, the pyrrole unit is a common feature in natural products and pharmaceuticals, contributing to its diverse biological effects. The combination of these two heterocycles in N-(3-phenyl-1,2,4-oxadiazol-5-yl)methyl-4-(1H-pyrrol-1-yl)butanamide suggests a synergistic potential that could be harnessed for novel therapeutic agents.

In the context of current trends, the demand for small-molecule modulators of protein-protein interactions (PPIs) has surged, and this compound fits into that niche. PPIs are notoriously difficult to target, but molecules like N-(3-phenyl-1,2,4-oxadiazol-5-yl)methyl-4-(1H-pyrrol-1-yl)butanamide offer a promising avenue due to their ability to bind at interfacial sites. This aligns with the growing interest in precision medicine and targeted therapies, which are hot topics in both scientific literature and public discourse.

Another area of interest is the compound's potential role in neurodegenerative disease research. With the rise in searches for Alzheimer's and Parkinson's disease treatments, the pyrrole moiety in this molecule has been linked to neuroprotective effects in preliminary studies. While further validation is needed, this connection makes CAS No. 1257550-73-4 a compelling candidate for future investigations into central nervous system (CNS) disorders.

From a chemical perspective, the stability and drug-likeness of N-(3-phenyl-1,2,4-oxadiazol-5-yl)methyl-4-(1H-pyrrol-1-yl)butanamide are frequently discussed. Its logP value, hydrogen bond acceptors/donors, and molecular weight fall within the ranges typically associated with oral bioavailability, a critical factor for drug development. Computational models predict favorable ADME (Absorption, Distribution, Metabolism, Excretion) properties, further enhancing its appeal as a lead compound.

The synthesis of this molecule often involves multi-step reactions, with the 1,2,4-oxadiazole formation being a key step. Recent advancements in click chemistry and microwave-assisted synthesis have streamlined its production, addressing common queries about scalability and yield. These techniques are part of a broader shift toward green chemistry, which minimizes waste and improves efficiency—a priority for modern pharmaceutical manufacturers.

In summary, N-(3-phenyl-1,2,4-oxadiazol-5-yl)methyl-4-(1H-pyrrol-1-yl)butanamide (CAS No. 1257550-73-4) represents a fascinating intersection of chemistry and biology. Its structural features, combined with emerging applications in drug discovery and disease research, position it as a molecule worth watching. As scientific inquiries continue to explore its full potential, this compound may well become a cornerstone in the development of next-generation therapeutics.